Cas no 1244855-59-1 (7-Benzyl-4-chloro-5-iodo-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 7-Benzyl-4-chloro-5-iodo-7H-pyrrolo2,3-dpyrimidine
• CAS No: 1244855-59-1
• MF: C₁₃H₉ClIN₃
• MW: 369.588133573532
• MDL: MFCD16660858
• CID: 1068930
• PubChem ID: 57416867
• Update Time: 2025-04-20

7-Benzyl-4-chloro-5-iodo-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine
• 7-benzyl-4-chloro-5-iodopyrrolo[2,3-d]pyrimidine
• 1244855-59-1
• AS-2025
• DTXSID80726216
• DB-207885
• A926031
• SCHEMBL18342054
• 9-Benzyl-6-chloro-7-iodo-7-deazapurine
• AKOS016339731
• MFCD16660858
• 7-Benzyl-4-chloro-5-iodo-7H-pyrrolo2,3-dpyrimidine

• MDL： MFCD16660858
• Inchi： 1S/C13H9ClIN3/c14-12-11-10(15)7-18(13(11)17-8-16-12)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： NWGKGMFQFVMROS-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=C(N=CN=2)Cl)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.95297g/mol
• Monoisotopic Mass: 368.95297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.2E-3 g/L) (25 ºC),

7-Benzyl-4-chloro-5-iodo-7H-pyrrolo2,3-dpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines